Cas no 899827-15-7 (4-(2,4-Dichlorophenyl)-2-methoxyphenol)

• Product Name: 4-(2,4-Dichlorophenyl)-2-methoxyphenol
• CAS No: 899827-15-7
• MF: C₁₃H₁₀Cl₂O₂
• MW: 269.12330198288
• MDL: MFCD18315269
• CID: 2811852
• Update Time: 2025-10-31

4-(2,4-Dichlorophenyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-DICHLOROPHENYL)-2-METHOXYPHENOL
• 2',4'-Dichloro-3-methoxybiphenyl-4-ol
• 2',4'-Dichloro-3-methoxy[1,1'-biphenyl]-4-ol
• 4-(2,4-Dichlorophenyl)-2-methoxyphenol

• MDL： MFCD18315269
• Inchi： 1S/C13H10Cl2O2/c1-17-13-6-8(2-5-12(13)16)10-4-3-9(14)7-11(10)15/h2-7,16H,1H3
• InChI Key： UKEPTCIGWOVQHL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC(=C(C=1)OC)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 250
• XLogP3: 4.7
• Topological Polar Surface Area: 29.5

Additional information on 4-(2,4-Dichlorophenyl)-2-methoxyphenol

Recent Advances in the Study of 4-(2,4-Dichlorophenyl)-2-methoxyphenol (CAS: 899827-15-7)

4-(2,4-Dichlorophenyl)-2-methoxyphenol (CAS: 899827-15-7) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its structural properties, biological activities, and mechanisms of action, providing valuable insights for drug development and biomedical applications. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in the context of current scientific advancements.

The compound's unique structure, characterized by a dichlorophenyl group and a methoxyphenol moiety, has been the subject of extensive investigation. Researchers have focused on its potential as an antimicrobial, anti-inflammatory, and anticancer agent. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 4-(2,4-Dichlorophenyl)-2-methoxyphenol exhibits potent inhibitory effects against a range of bacterial pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit key enzymatic processes.

In addition to its antimicrobial properties, recent research has explored the compound's anti-inflammatory potential. A 2024 study in Bioorganic & Medicinal Chemistry Letters revealed that 4-(2,4-Dichlorophenyl)-2-methoxyphenol significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. The study suggested that the compound's mechanism of action involves the modulation of NF-κB signaling pathways, making it a promising candidate for the development of novel anti-inflammatory therapeutics.

Another area of interest is the compound's potential anticancer activity. Preliminary findings from a 2023 study in the European Journal of Pharmacology indicated that 4-(2,4-Dichlorophenyl)-2-methoxyphenol induces apoptosis in certain cancer cell lines, particularly those associated with breast and colon cancers. The researchers proposed that the compound's ability to generate reactive oxygen species (ROS) and activate caspase pathways contributes to its cytotoxic effects. However, further in vivo studies are needed to validate these findings and assess the compound's safety profile.

The synthesis and optimization of 4-(2,4-Dichlorophenyl)-2-methoxyphenol have also been a focus of recent research. A 2024 paper in Organic & Biomolecular Chemistry described an improved synthetic route for the compound, achieving higher yields and purity. The study emphasized the importance of optimizing reaction conditions to facilitate large-scale production for preclinical and clinical studies. Additionally, computational modeling studies have been conducted to predict the compound's pharmacokinetic properties and potential drug-likeness, as reported in a 2023 article in the Journal of Chemical Information and Modeling.

Despite these promising findings, challenges remain in the development of 4-(2,4-Dichlorophenyl)-2-methoxyphenol as a therapeutic agent. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the compound toward clinical applications.

In conclusion, 4-(2,4-Dichlorophenyl)-2-methoxyphenol (CAS: 899827-15-7) represents a compound of significant interest in chemical biology and pharmaceutical research. Its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects, highlight its potential as a multifunctional therapeutic agent. Continued research efforts will be crucial to fully elucidate its mechanisms of action, optimize its pharmacological properties, and explore its clinical applicability. This brief underscores the importance of ongoing studies and the need for interdisciplinary collaboration to unlock the full potential of this promising compound.